Cas no 500530-69-8 ([4-(tert-Butylsulfanyl)phenyl]methanol)

• Product Name: [4-(tert-Butylsulfanyl)phenyl]methanol
• CAS No: 500530-69-8
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD18890812
• CID: 1077242
• PubChem ID: 11830367
• Update Time: 2025-10-30

[4-(tert-Butylsulfanyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-(tert-Butylsulfanyl)phenyl]methanol
• 4-(tert-butylthio)benzyl alcohol
• AG-L-00075
• AGN-PC-00H1CT
• CTK8A2874
• tertbutylsulfanylphenylmethanol
• (4-tert-butylsulfanylphenyl)methanol
• CF-0754
• CS-0331970
• J-501326
• AKOS013126371
• SB84664
• SCHEMBL10294041
• DTXSID90474074
• (4-(Tert-butylthio)phenyl)methanol
• 500530-69-8
• MFCD18890812

• MDL： MFCD18890812
• Inchi： 1S/C11H16OS/c1-11(2,3)13-10-6-4-9(8-12)5-7-10/h4-7,12H,8H2,1-3H3
• InChI Key： FWIQXERLOIUQBV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CO)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 196.09228
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23

[4-(tert-Butylsulfanyl)phenyl]methanol Security Information

• HazardClass：IRRITANT

Additional information on [4-(tert-Butylsulfanyl)phenyl]methanol

Professional Introduction to [4-(tert-Butylsulfanyl)phenyl]methanol (CAS No. 500530-69-8)

[4-(tert-Butylsulfanyl)phenyl]methanol, identified by its CAS number 500530-69-8, is a significant compound in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its aromatic structure and functional groups, has garnered attention due to its potential applications in drug development and biochemical research.

The molecular structure of [4-(tert-Butylsulfanyl)phenyl]methanol consists of a phenyl ring substituted with a tert-butylsulfanyl group and a hydroxymethyl moiety. This unique configuration imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its reactivity, making it suitable for various chemical transformations.

In recent years, [4-(tert-Butylsulfanyl)phenyl]methanol has been explored for its role in the synthesis of novel pharmaceutical agents. Its structural features allow for the facile introduction of additional functional groups, facilitating the development of complex molecules. Researchers have leveraged this compound to create derivatives with enhanced bioactivity, which are being investigated for their therapeutic potential.

One of the most promising applications of [4-(tert-Butylsulfanyl)phenyl]methanol is in the field of medicinal chemistry. The compound's ability to serve as a building block for more complex molecules has led to its use in the synthesis of small-molecule drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, making them candidates for treating conditions such as inflammation and neurodegenerative disorders.

Furthermore, [4-(tert-Butylsulfanyl)phenyl]methanol has found utility in biochemical research. Its role as a substrate in enzymatic reactions has been studied to understand the mechanisms of various metabolic pathways. The compound's reactivity with enzymes provides insights into how these biological processes can be modulated, offering potential avenues for therapeutic intervention.

The synthesis of [4-(tert-Butylsulfanyl)phenyl]methanol involves multi-step organic reactions that highlight its versatility as a chemical intermediate. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These synthetic routes often involve palladium-catalyzed cross-coupling reactions, which are crucial for constructing complex aromatic systems.

Recent advancements in computational chemistry have also contributed to the understanding of [4-(tert-Butylsulfanyl)phenyl]methanol's properties. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets, providing a rational basis for designing more effective drugs. These computational studies complement experimental approaches, offering a holistic view of the compound's behavior in both chemical and biological contexts.

The pharmaceutical industry has taken note of [4-(tert-Butylsulfanyl)phenyl]methanol's potential, leading to increased investment in its development. Companies are actively exploring ways to incorporate this compound into novel drug candidates, with the aim of addressing unmet medical needs. The compound's unique structural features make it an attractive candidate for further research and commercialization.

In conclusion, [4-(tert-Butylsulfanyl)phenyl]methanol (CAS No. 500530-69-8) is a versatile and valuable compound with significant applications in pharmaceutical chemistry and synthetic biology. Its role as an intermediate in drug development and its utility in biochemical research underscore its importance in modern science. As research continues to uncover new possibilities for this compound, its impact on medicine and biotechnology is expected to grow.